1-(1,3-Thiazol-2-yl)piperidin-4-amine

• IUPAC Name: 1-(1,3-thiazol-2-yl)piperidin-4-amine
• InChI: InChI=1S/C8H13N3S/c9-7-1-4-11(5-2-7)8-10-3-6-12-8/h3,6-7H,1-2,4-5,9H2
• InChI Key: SQWHSDXOVVYPSX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C2=NC=CS2
• Molecular Formula: C8H13N3S
• DSSTOX Substance ID: DTXSID40656025
• Molecular Weight: 183.28 g/mol
• CAS RN: 596818-05-2

Description

“1-(1,3-Thiazol-2-yl)piperidin-4-amine” is a chemical compound with the CAS Number: 1448134-24-4. It has a molecular weight of 256.2.

Molecular Structure Analysis

The IUPAC name of the compound is "1-(thiazol-2-yl)piperidin-4-amine dihydrochloride". The InChI code is "1S/C8H13N3S.2ClH/c9-7-1-4-11(5-2-7)8-10-3-6-12-8;;/h3,6-7H,1-2,4-5,9H2;2*1H".

The InChI key is "PZHGNMFSSMHARP-UHFFFAOYSA-N".

Scientific Research Applications

Crystal Structure Analysis

• Structural Characterization : The compound's crystal structure has been analyzed, revealing planar benzothiazol and imidazol rings and a chair conformation of the piperidin ring, indicating its potential in structural and material science research (Yıldırım et al., 2006).

Synthesis and Chemical Transformations

• Synthesis of Dihydrothiophenes and Spirocyclic Compounds : Studies have shown that secondary amines like piperidine can yield dihydrothiophene derivatives through domino reactions, highlighting its application in synthetic chemistry and pharmaceutical development (Sun et al., 2009).
• Novel Quinoline Derivatives Synthesis : Research into the synthesis of novel quinoline derivatives using piperidinium salts demonstrates the compound's role in creating new heterocyclic compounds, important for drug discovery and development (Dzhavakhishvili et al., 2008).

Pharmacological Potential

• Anti-arrhythmic Activity : The compound has been involved in synthesizing derivatives with significant anti-arrhythmic activity, illustrating its potential in developing new cardiovascular drugs (Abdel‐Aziz et al., 2009).
• Dual-Action Hypoglycemic Agents : Research has found that certain derivatives act as potent dual-acting hypoglycemic agents, activating both GK and PPARγ, indicating its relevance in diabetes treatment (Song et al., 2011).

Material Science and Molecular Engineering

• Structural Polymorphism : The compound shows distinct polymorphic forms and intermolecular hydrogen bonding patterns, making it relevant in materials science for developing novel molecular structures (Böck et al., 2020).
• Dynamic Tautomerism and Divalent N(I) Character : It exhibits dynamic tautomerism and divalent N(I) character, making it significant for theoretical chemistry and quantum chemical analysis (Bhatia et al., 2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

Thiazole compounds, including “1-(1,3-Thiazol-2-yl)piperidin-4-amine”, have been the subject of extensive research due to their diverse biological activities. Future research may focus on further exploring the potential applications of these compounds in various fields, including medicinal chemistry.